2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-N-(2-phenylethyl)-1-piperidinecarboxamide

• IUPAC Name: 2-[2-(2-oxopyrrolidin-1-yl)ethyl]-N-(2-phenylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H29N3O2/c24-19-10-6-14-22(19)16-12-18-9-4-5-15-23(18)20(25)21-13-11-17-7-2-1-3-8-17/h1-3,7-8,18H,4-6,9-16H2,(H,21,25)
• InChI Key: ZALYPIQNZXRRGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCN2CCCC2=O)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol

Description

2-[2-(2-oxo-1-pyrrolidinyl)ethyl]-N-(2-phenylethyl)-1-piperidinecarboxamide, commonly known as U-47700, is a synthetic opioid analgesic drug that was first synthesized in the 1970s. It is a potent and selective agonist of the μ-opioid receptor, which is responsible for the drug's analgesic effects. U-47700 has gained popularity in recent years as a recreational drug, but it also has potential applications in scientific research.

Mechanism of Action

U-47700 acts as an agonist of the μ-opioid receptor, which is responsible for the drug's analgesic effects. The receptor is located in the brain and spinal cord and is involved in the modulation of pain perception. When U-47700 binds to the receptor, it activates a signaling cascade that ultimately leads to the inhibition of pain signaling.
Biochemical and Physiological Effects
U-47700 has a number of biochemical and physiological effects beyond its analgesic properties. The drug can cause respiratory depression, sedation, and euphoria. It can also cause nausea, vomiting, and constipation. Long-term use of U-47700 can lead to tolerance, dependence, and addiction.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages for use in lab experiments. Its potency and selectivity for the μ-opioid receptor make it a valuable tool for studying the receptor's function and the mechanisms of opioid analgesia. However, the drug's potential for abuse and its adverse effects on respiratory function make it a challenging compound to work with.

Future Directions

There are several potential future directions for research involving U-47700. One area of interest is the development of new opioid analgesics that are more effective and have fewer adverse effects than currently available drugs. Another area of interest is the development of new treatments for opioid addiction and overdose. Finally, there is a need for further research into the mechanisms of opioid analgesia and the role of the μ-opioid receptor in pain perception.

Synthesis Methods

U-47700 can be synthesized using a variety of methods, but the most common method involves the reaction of piperidine with 4-chlorobutyryl chloride, followed by the addition of N-phenylethylamine and pyrrolidine. The resulting compound is then hydrolyzed to yield U-47700.

Scientific Research Applications

U-47700 has potential applications in scientific research, particularly in the fields of pain management and opioid pharmacology. The drug's potency and selectivity for the μ-opioid receptor make it a valuable tool for studying the receptor's function and the mechanisms of opioid analgesia.